Cas no 1806794-67-1 (3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1806794-67-1
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• CID: 4799987
• Update Time: 2025-07-19

3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H2F4N2/c8-5(9)4-1-3(2-12)6(10)13-7(4)11/h1,5H
• InChI Key： RTPUSZMNTUXAFB-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C#N)C=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine

3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806794-67-1): An Overview of a Promising Compound in Medicinal Chemistry

3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806794-67-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in pharmaceutical and chemical industries.

The 3-cyano group in the molecule provides a strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The presence of fluorine atoms, particularly in the 2,6-difluoro and difluoromethyl substituents, further enhances the molecule's lipophilicity and metabolic stability. These properties make 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine an attractive candidate for drug development.

Recent studies have explored the potential of 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine as a scaffold for the design of novel therapeutic agents. One notable application is in the development of inhibitors for specific enzymes involved in various diseases. For instance, researchers have investigated its use as an inhibitor of kinases, which are key enzymes in cellular signaling pathways and are often implicated in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine exhibited potent inhibitory activity against certain kinases. The study highlighted the importance of the cyano and fluorine substituents in enhancing the binding affinity and selectivity of these derivatives. This finding opens up new avenues for the development of more effective and targeted therapies.

Another area of interest is the use of 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine as a building block for the synthesis of complex molecules with diverse biological activities. The versatile reactivity of this compound allows for the introduction of various functional groups, enabling chemists to tailor its properties for specific applications. For example, it has been used as a starting material for the synthesis of compounds with antiviral and antibacterial properties.

The synthetic accessibility of 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine is another factor contributing to its popularity in medicinal chemistry research. Several efficient synthetic routes have been developed to prepare this compound on a laboratory scale. One common approach involves the reaction of 2,6-difluoro-5-(difluoromethyl)pyridine with cyanide sources under appropriate conditions. The high yield and purity obtained through these methods make it feasible to produce sufficient quantities for further studies.

In addition to its potential therapeutic applications, 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine has also been studied for its use as a probe molecule in chemical biology research. Its unique electronic properties and structural features make it an ideal candidate for investigating protein-ligand interactions and other biological processes at the molecular level.

Despite its promising potential, it is important to note that further research is needed to fully understand the pharmacological profile and safety profile of 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine and its derivatives. Preclinical studies are ongoing to evaluate their efficacy and toxicity in various disease models. These studies will provide valuable insights into the mechanisms of action and potential therapeutic applications of this compound.

In conclusion, 3-Cyano-2,6-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806794-67-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and versatile reactivity make it an attractive scaffold for the design and synthesis of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and development efforts.